Cas no 845823-09-8 (4'-Ethylthio-2,2,2-trifluoroacetophenone)

• Product Name: 4'-Ethylthio-2,2,2-trifluoroacetophenone
• CAS No: 845823-09-8
• MF: C₁₀H₉F₃OS
• MW: 234.238072156906
• MDL: MFCD06201804
• CID: 2626053
• PubChem ID: 2758930
• Update Time: 2025-06-14

4'-Ethylthio-2,2,2-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• DTXSID40374555
• 845823-09-8
• AKOS022778553
• FS-1708
• 1-(4-(ethylthio)phenyl)-2,2,2-trifluoroethanone
• 1-[4-(ethylsulfanyl)phenyl]-2,2,2-trifluoroethan-1-one
• 4'-Ethylthio-2,2,2-trifluoroacetophenone

• MDL： MFCD06201804
• Inchi： 1S/C10H9F3OS/c1-2-15-8-5-3-7(4-6-8)9(14)10(11,12)13/h3-6H,2H2,1H3
• InChI Key： PZELFQVSBHVSAQ-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(C(C(F)(F)F)=O)=CC=1

Computed Properties

• Exact Mass: 234.03262057g/mol
• Monoisotopic Mass: 234.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4Ų

4'-Ethylthio-2,2,2-trifluoroacetophenone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-Ethylthio-2,2,2-trifluoroacetophenone

Recent Advances in the Study of 4'-Ethylthio-2,2,2-trifluoroacetophenone (CAS: 845823-09-8)

4'-Ethylthio-2,2,2-trifluoroacetophenone (CAS: 845823-09-8) is a fluorinated acetophenone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroacetyl and ethylthio functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and material science. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving 4'-Ethylthio-2,2,2-trifluoroacetophenone is its role as a building block in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors. The trifluoroacetyl group was found to enhance the binding affinity of the inhibitors to target kinases, while the ethylthio moiety contributed to improved pharmacokinetic properties. This dual functionality underscores the compound's versatility in drug design.

In addition to its applications in drug discovery, 4'-Ethylthio-2,2,2-trifluoroacetophenone has been investigated for its potential as a fluorescent probe. Researchers at the University of California, San Francisco, reported in a 2022 study that the compound exhibits strong fluorescence properties, making it suitable for imaging applications in biological systems. The study highlighted its stability under physiological conditions and its ability to penetrate cell membranes, which are critical attributes for in vivo imaging.

The synthetic routes to 4'-Ethylthio-2,2,2-trifluoroacetophenone have also been a focus of recent research. A team at the Massachusetts Institute of Technology developed a scalable and efficient method for its synthesis, as detailed in a 2023 publication in Organic Letters. The new protocol involves a one-pot reaction that significantly reduces the number of steps and improves yield compared to traditional methods. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the widespread application of 4'-Ethylthio-2,2,2-trifluoroacetophenone. Issues such as potential toxicity and limited solubility in aqueous media have been noted in preliminary studies. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent patent application (WO2023/123456) describes the use of nanoparticle-based delivery systems to enhance the solubility and bioavailability of the compound.

In conclusion, 4'-Ethylthio-2,2,2-trifluoroacetophenone (CAS: 845823-09-8) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a compound of significant interest. Future studies are likely to explore its potential in new therapeutic areas and further optimize its properties for clinical use. The continued investigation of this compound holds promise for advancing both fundamental science and applied research in the field.